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Compound of Interest

Compound Name: Pd-PEPPSI-iHeptCl

Cat. No.: B13849170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the palladium catalyst Pd-PEPPSI-
iHeptCl, including its commercial availability, suppliers, and technical specifications. It also

details its applications in cross-coupling reactions, supported by generalized experimental

protocols and a visualization of the catalytic cycle.

Introduction to Pd-PEPPSI-iHeptCl
(SP-4-1)-[1,3-Bis[2,6-bis(1-propylbutyl)phenyl]-4,5-dichloro-1,3-dihydro-2H-imidazol-2-

ylidene]dichloro(3-chloropyridine-κN)palladium, commonly known as Pd-PEPPSI-iHeptCl, is a

highly effective palladium precatalyst. It belongs to the family of Pyridine-Enhanced Precatalyst

Preparation Stabilization and Initiation (PEPPSI) catalysts. These catalysts feature a bulky N-

heterocyclic carbene (NHC) ligand that provides steric shielding to the palladium center,

enhancing catalytic activity and stability. The "iHept" designation refers to the isoheptyl groups

on the NHC ligand, which contribute to the catalyst's high reactivity and selectivity in a variety

of cross-coupling reactions.

Commercial Availability and Suppliers
Pd-PEPPSI-iHeptCl is commercially available from several chemical suppliers. The following

table summarizes key information from various vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Smolecule
Pd-PEPPSI-

iHeptCl
Not Specified

C₄₈H₇₁Cl₅N₃P

d
973.8 In Stock

Fluorochem
Pd-PEPPSI-

IHept-Cl

1814936-54-

3

C₄₈H₇₀Cl₅N₃P

d
971.32 98%

Pharmaffiliate

s

Pd-PEPPSI-

IHept-Cl

(BSC)

1814936-54-

3

C₄₈H₇₀Cl₅N₃P

d
972.78 Not Specified

ChemScene

(SP-4-1)-[1,3-

Bis[2,6-bis(1-

propylbutyl)p

henyl]...

1814936-54-

3

C₄₈H₇₀Cl₅N₃P

d
972.77 ≥98%

CymitQuimic

a

Pd-PEPPSI-

iHeptCl
Not Specified

C₄₈H₇₁Cl₅N₃P

d
973.782 Not Specified

Technical Specifications and Properties
Appearance: Typically a solid.

Storage: Should be stored under an inert atmosphere, away from moisture. Some suppliers

recommend refrigeration at 2-8°C or freezing at -20°C.

Key Features: The bulky isoheptyl groups on the N-heterocyclic carbene ligand create a

sterically hindered environment around the palladium center. This feature is crucial for

promoting challenging cross-coupling reactions, particularly those involving sterically

demanding substrates. The electron-donating nature of the NHC ligand also enhances the

catalytic activity.

Applications in Cross-Coupling Reactions
Pd-PEPPSI-iHeptCl is a versatile catalyst for various palladium-catalyzed cross-coupling

reactions, which are fundamental transformations in modern organic synthesis for the formation
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of carbon-carbon and carbon-heteroatom bonds. Key applications include:

Negishi Coupling: The reaction of organozinc reagents with organic halides. Pd-PEPPSI-
iHeptCl has demonstrated high reactivity and selectivity in the coupling of secondary

alkylzinc reagents.

Suzuki-Miyaura Coupling: The coupling of organoboron compounds with organic halides.

Buchwald-Hartwig Amination: The formation of carbon-nitrogen bonds from aryl halides and

amines.

Sonogashira Coupling: The coupling of terminal alkynes with aryl or vinyl halides.

The high turnover numbers and broad substrate scope make Pd-PEPPSI-iHeptCl a valuable

tool in the synthesis of complex molecules, including pharmaceuticals and functional materials.

Experimental Protocols
The following are generalized experimental protocols for the synthesis of PEPPSI-type

catalysts and their application in a Negishi cross-coupling reaction. These are not specific to

Pd-PEPPSI-iHeptCl but are based on established procedures for this class of catalysts.

Generalized Synthesis of a Pd-PEPPSI Catalyst
The synthesis of Pd-PEPPSI catalysts generally involves the reaction of an imidazolium salt

(the NHC precursor) with a palladium source in the presence of a base, using pyridine as both

a ligand and a solvent.

Procedure:

In a reaction vessel, the appropriate N,N'-disubstituted imidazolium salt is combined with

palladium(II) chloride (PdCl₂).

An excess of a base, such as potassium carbonate (K₂CO₃), is added to the mixture.

Pyridine is added as the solvent and ligand.
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The reaction mixture is heated, typically to around 80°C, and stirred for several hours (e.g.,

16 hours) under an inert atmosphere.

Upon completion, the reaction mixture is cooled, and the product is isolated and purified,

often by recrystallization, to yield the solid Pd-PEPPSI complex.

Generalized Protocol for a Negishi Cross-Coupling
Reaction
This protocol outlines a general procedure for the cross-coupling of an aryl halide with an

organozinc reagent using a Pd-PEPPSI catalyst.

Procedure:

To a dry reaction flask under an inert atmosphere, add the aryl halide and the Pd-PEPPSI-
iHeptCl catalyst.

Dissolve the starting materials in a suitable anhydrous solvent (e.g., tetrahydrofuran, THF).

To this solution, add the organozinc reagent. Organozinc reagents can be prepared in situ or

used as a commercially available solution.

The reaction mixture is stirred at room temperature or heated as required, and the progress

of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

Once the reaction is complete, it is quenched by the addition of a suitable aqueous solution

(e.g., saturated ammonium chloride).

The product is extracted into an organic solvent, and the combined organic layers are

washed, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and

concentrated under reduced pressure.

The crude product is then purified by an appropriate method, such as column

chromatography, to yield the desired cross-coupled product.

Catalytic Cycle Visualization
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The following diagram illustrates the generally accepted catalytic cycle for a palladium-

catalyzed cross-coupling reaction, such as the Negishi coupling, using a Pd-PEPPSI catalyst.
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Caption: General catalytic cycle for a Pd-catalyzed cross-coupling reaction.

This technical guide provides a comprehensive overview of Pd-PEPPSI-iHeptCl for

researchers and professionals in the field of chemical synthesis. The information on its

commercial availability, technical properties, and applications, along with generalized

experimental procedures and a visual representation of its catalytic mechanism, should serve

as a valuable resource for its effective utilization. experimental procedures and a visual

representation of its catalytic mechanism, should serve as a valuable resource for its effective

utilization.

To cite this document: BenchChem. [Commercial Availability and Technical Guide for Pd-
PEPPSI-iHeptCl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13849170#commercial-availability-and-suppliers-of-
pd-peppsi-iheptcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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